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Compound of Interest

Compound Name: 2-(Ethoxyacetyl)pyridine

Cat. No.: B126273 Get Quote

Notice: Following a comprehensive search of publicly available scientific databases and safety

literature, it has been determined that there is a significant lack of detailed information

regarding the safety, handling, and biological activity of 2-(Ethoxyacetyl)pyridine. No specific

Material Safety Data Sheets (MSDS), toxicological studies, or standardized experimental

protocols for its synthesis or application in drug development could be identified.

This guide, therefore, serves to highlight the absence of critical data and to provide a general

framework for handling novel pyridine derivatives, emphasizing the precautionary principles

that should be applied by researchers, scientists, and drug development professionals when

working with uncharacterized chemical compounds.

Compound Identification
Identifier Value

Chemical Name 2-(Ethoxyacetyl)pyridine

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

CAS Number Not readily available

Structure
(A structural representation would be placed

here if available)
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Hazard Identification and Precautionary Measures
Due to the absence of specific toxicity data for 2-(Ethoxyacetyl)pyridine, a conservative

approach to hazard assessment is mandatory. The pyridine moiety is a common structural

motif in many pharmacologically active and potentially toxic compounds. Therefore, 2-
(Ethoxyacetyl)pyridine should be treated as a potentially hazardous substance.

Assumed Potential Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Unknown. Handle with appropriate personal

protective equipment (PPE) to avoid all routes of exposure.

Skin Corrosion/Irritation: Unknown. Assumed to be a potential skin irritant.

Serious Eye Damage/Irritation: Unknown. Assumed to be a potential eye irritant.

Respiratory or Skin Sensitization: Unknown.

Germ Cell Mutagenicity: Unknown.

Carcinogenicity: Unknown.

Reproductive Toxicity: Unknown.

Recommended Precautionary Statements:
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Code Statement

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.

P262 Do not get in eyes, on skin, or on clothing.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P310
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocols: A General Framework
In the absence of specific experimental protocols, the following sections provide generalized

methodologies that would be appropriate for the initial synthesis and characterization of a novel

compound like 2-(Ethoxyacetyl)pyridine. These are illustrative and must be adapted and

optimized by qualified researchers.

Hypothetical Synthesis Workflow
The synthesis of 2-(Ethoxyacetyl)pyridine would likely involve the acylation of a suitable

pyridine precursor. A possible, though unverified, synthetic route is outlined below.
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Hypothetical Synthesis Workflow

Starting Materials

Reaction Steps

Product

2-Bromopyridine

Grignard Formation

Mg, THF

Ethyl Acetate

Acylation

Aqueous Workup &
Chromatography

2-(Ethoxyacetyl)pyridine
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General Handling and Storage Protocol

Start

Receive/Synthesize
2-(Ethoxyacetyl)pyridine

Store in a cool, dry, well-ventilated area
away from incompatible materials.

Use a tightly sealed, labeled container.
Handle in a certified chemical fume hood.

Wear appropriate PPE:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Dispense and weigh with care
to avoid generating dust or aerosols.

Use in experimental setup.

Dispose of waste in a
properly labeled hazardous waste container.

End
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To cite this document: BenchChem. [In-depth Technical Guide: Safety and Handling of 2-
(Ethoxyacetyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126273#safety-and-handling-of-2-ethoxyacetyl-
pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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